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Introduction
Isoserine (3-amino-2-hydroxypropanoic acid) is a non-proteinogenic α-hydroxy-β-amino acid, a

structural isomer of the common amino acid serine.[1] Unlike serine, isoserine is not

incorporated into proteins during translation but can be produced synthetically.[1] Its unique

structure, featuring a hydroxyl group on the alpha-carbon and an amino group on the beta-

carbon, imparts distinct chemical properties and biological activities, making it a molecule of

significant interest in pharmaceutical and biochemical research.[2][3]

This technical guide provides a comprehensive overview of isoserine, covering its

physicochemical properties, various synthetic methodologies, and its roles in key biological

pathways. Particular focus is given to its potential as a therapeutic agent through the

modulation of the GABA transporter GAT3 and the inhibition of Aminopeptidase N.

Physicochemical and Molecular Properties
Isoserine is a polar molecule, with its hydroxyl group contributing to its solubility in water.[2][3]

It exists as a white to off-white crystalline powder.[3][4] The compound is available in its

racemic form (DL-Isoserine) and as separate enantiomers (L-Isoserine and D-Isoserine),

each with a distinct CAS number.

Table 1: Isomer Identification and CAS Numbers
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Isomer Name Common Synonym(s) CAS Registry Number

Isoserine (racemic) DL-Isoserine; (±)-Isoserine
565-71-9[1][2][5], 632-12-2[3]

[6]

L-Isoserine (S)-Isoserine 632-13-3[4][7][8]

D-Isoserine (R)-Isoserine 632-11-1[4]

Table 2: Molecular and Physical Properties
Property Value Source(s)

Molecular Formula C₃H₇NO₃ [1][2][4]

Molar Mass 105.09 g/mol [5][7]

Melting Point
DL-Isoserine: 235 °C (dec.) L-

Isoserine: 199-201 °C
[9][10]

Solubility
Soluble in water, slightly

soluble in ethanol.
[2][3][7]

pKa Values
pK₁: 2.71 (carboxyl group) pK₂:

9.25 (amino group)
[9][10][11]

Specific Optical Rotation ([α]D) L-Isoserine: -32.0° [8]

Synthesis of Isoserine
Isoserine has been produced exclusively through synthetic methods, with the first documented

laboratory synthesis reported in 1976.[1][12] Several routes have since been developed,

starting from common chiral precursors.

Experimental Protocol: Synthesis of (S)-Isoserine from
L-Asparagine
A well-established method for synthesizing (S)-isoserine utilizes L-asparagine as the starting

material in a two-step process involving deamination followed by a Hofmann rearrangement.[9]

[13]
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Step 1: Synthesis of (S)-3-Carbamoyl-2-hydroxypropionic acid

Dissolve 1 mole of L-asparagine in a 20% aqueous acetic acid solution.

Cool the solution in an ice bath.

With vigorous stirring, slowly add a solution containing 1 to 2 moles of sodium nitrite in water.

Continue stirring the reaction mixture in the ice bath for one hour, then allow it to proceed

overnight at room temperature.

Evaporate the solution to a solid residue.

Dissolve the solid in water and purify using an IRA-400 (OH⁻) ion-exchange resin column.

Elute the product with 5% acetic acid.

Evaporate the fractions containing the product to yield (S)-3-Carbamoyl-2-hydroxypropionic

acid. The reported yield is approximately 83%.[13]

Step 2: Synthesis of (S)-Isoserine via Hofmann Rearrangement

Treat the (S)-3-Carbamoyl-2-hydroxypropionic acid obtained in Step 1 with sodium

hypochlorite in an alkaline solution.

Purify the resulting reaction mixture using resin column chromatography.

Recrystallize the product from aqueous ethanol to obtain pure (S)-isoserine.[9][13]
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Step 1: Deamination

Step 2: Hofmann Rearrangement

L-Asparagine

NaNO₂, aq. Acetic Acid
(Ice Bath)

(S)-3-Carbamoyl-
2-hydroxypropionic acid

NaOCl, Alkaline Solution

(S)-Isoserine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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